Cas no 879143-80-3 (4-2-(4-methoxyphenyl)acetyl-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 4-2-(4-methoxyphenyl)acetyl-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 879143-80-3
• MF: C₁₇H₁₆N₂O₃
• MW: 296.320544242859
• CID: 6542132
• Update Time: 2025-07-18

4-2-(4-methoxyphenyl)acetyl-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-(4-methoxyphenyl)acetyl-1,2,3,4-tetrahydroquinoxalin-2-one
• 4-[2-(4-methoxyphenyl)acetyl]-1,3-dihydroquinoxalin-2-one
• 2(1H)-Quinoxalinone, 3,4-dihydro-4-[2-(4-methoxyphenyl)acetyl]-

• Inchi： 1S/C17H16N2O3/c1-22-13-8-6-12(7-9-13)10-17(21)19-11-16(20)18-14-4-2-3-5-15(14)19/h2-9H,10-11H2,1H3,(H,18,20)
• InChI Key： HIBILPNQZZAHOJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)N(C(CC2=CC=C(OC)C=C2)=O)CC1=O

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Boiling Point: 597.9±50.0 °C(Predicted)
• pka: 12.90±0.20(Predicted)

Additional information on 4-2-(4-methoxyphenyl)acetyl-1,2,3,4-tetrahydroquinoxalin-2-one

Introduction to 4-2-(4-methoxyphenyl)acetyl-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 879143-80-3)

4-2-(4-methoxyphenyl)acetyl-1,2,3,4-tetrahydroquinoxalin-2-one, identified by its Chemical Abstracts Service (CAS) number 879143-80-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the quinoxaline class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of an acetyl group and a methoxy-substituted phenyl ring in its molecular framework imparts unique pharmacophoric properties, making it a valuable scaffold for drug discovery and development.

The quinoxaline core of 4-2-(4-methoxyphenyl)acetyl-1,2,3,4-tetrahydroquinoxalin-2-one has been extensively studied for its potential therapeutic applications. Quinoxalines exhibit diverse biological effects, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural modifications introduced by the acetyl and methoxyphenyl groups further enhance its pharmacological profile, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 4-2-(4-methoxyphenyl)acetyl-1,2,3,4-tetrahydroquinoxalin-2-one has emerged as a compound of interest due to its ability to interact with multiple biological targets. Its molecular structure suggests potential binding affinity to enzymes and receptors involved in various disease pathways.

One of the most compelling aspects of this compound is its potential application in oncology research. Preclinical studies have demonstrated that quinoxaline derivatives can inhibit the activity of kinases and other enzymes implicated in cancer progression. The acetyl group in 4-2-(4-methoxyphenyl)acetyl-1,2,3,4-tetrahydroquinoxalin-2-one may play a crucial role in modulating the binding interactions with these targets, thereby enhancing its anticancer efficacy.

The methoxyphenyl moiety is another key feature that contributes to the compound's pharmacological properties. This aromatic group can engage in hydrophobic interactions with biological targets, improving the compound's solubility and bioavailability. Additionally, the methoxy group may participate in hydrogen bonding networks within the binding site of target proteins, further stabilizing the drug-receptor complex.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like 4-2-(4-methoxyphenyl)acetyl-1,2,3,4-tetrahydroquinoxalin-2-one with high accuracy. Molecular docking studies have revealed that this compound can effectively bind to several oncogenic kinases, suggesting its potential as an inhibitor in cancer therapy. These computational insights have guided experimental efforts to optimize the compound's structure for improved pharmacological activity.

The synthesis of 4-2-(4-methoxyphenyl)acetyl-1,2,3,4-tetrahydroquinoxalin-2-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the acetyl group at the 2-position of the tetrahydroquinoxalinone core is a critical step in its synthesis. This transformation is typically achieved using acetylating agents such as acetic anhydride or acetyl chloride in the presence of suitable catalysts.

The methoxy-substituted phenyl ring is introduced at an earlier stage in the synthetic sequence. This step often involves nucleophilic aromatic substitution (SNAr) reactions or cross-coupling reactions such as Suzuki-Miyaura coupling. The choice of synthetic route depends on factors such as yield efficiency, reaction scalability, and environmental considerations.

Once synthesized, 4-2-(4-methoxyphenyl)acetyl-1， 2， 3， 4-tetrahydroquinoxalin - 2 - one undergoes rigorous characterization to confirm its structural integrity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy、mass spectrometry (MS)、and X-ray crystallography are employed to elucidate its molecular structure. These analytical methods provide detailed information about the connectivity of atoms within the molecule， ensuring that it matches the intended chemical structure.

Pharmacokinetic studies are essential for evaluating how 4 - 2 - ( 4 - meth oxy phen yl ) ace tyl - 1 ， 2 ， 3 ， 4 - tet ra hy dro quino x alin - 2 - one behaves within living organisms。 These studies assess parameters such as absorption、distribution、metabolism，and excretion (ADME)， which are critical for determining its bioavailability and potential side effects。 Advanced imaging techniques and biomarker analysis have enhanced our understanding of how this compound interacts with biological systems at both cellular and organismal levels。

The development of novel drug candidates like 4 - 2 - ( 4 - me tho xy phen yl ) ace tyl - 1 ， et ra hy dro quino x alin - one relies heavily on interdisciplinary collaboration between chemists、biologists、pharmacologists，and clinicians。 This collaborative approach ensures that each stage of drug development—ranging from initial discovery to clinical trials—is conducted with precision and attention to detail。 By integrating knowledge from multiple scientific disciplines， researchers can accelerate the translation of laboratory findings into effective therapeutic interventions。

In conclusion, et ra hy dro quino x alin - one represents a promising scaffold for developing novel pharmaceutical agents with applications across various therapeutic areas。 Its unique structural features， coupled with recent advances in computational modeling and synthetic chemistry， position it as a valuable candidate for further exploration。 As research continues to uncover new biological targets and mechanisms， compounds like et ra hy dro quino x alin - one are poised to play an increasingly important role in addressing unmet medical needs。